Cas no 97467-74-8 ((5-(((2-Ammonioethyl)thio)methyl)furfuryl)dimethylammonium oxalate)

• Product name: (5-(((2-Ammonioethyl)thio)methyl)furfuryl)dimethylammonium oxalate
• CAS No: 97467-74-8
• MF: C₁₂H₂₀N₂O₅S
• MW: 304.362602233887
• CID: 809200
• PubChem ID: 44146366

(5-(((2-Ammonioethyl)thio)methyl)furfuryl)dimethylammonium oxalate Chemical and Physical Properties

Names and Identifiers

• (5-(((2-Ammonioethyl)thio)methyl)furfuryl)dimethylammonium oxalate
• [5-[[(2-ammonioethyl)thio]methyl]furfuryl]dimethylammonium oxalate
• Oxalic acid--2-[({5-[(dimethylamino)methyl]furan-2-yl}methyl)sulfanyl]ethan-1-amine (1/1)
• 97467-74-8
• 2-[[5-[(dimethylamino)methyl]furan-2-yl]methylsulfanyl]ethanamine;oxalic acid
• EINECS 306-922-2
• DTXSID20913901
• 2-(((5-((Dimethylamino)methyl)furan-2-yl)methyl)thio)ethanamine oxalate

• Inchi： InChI=1S/C10H18N2OS.C2H2O4/c1-12(2)7-9-3-4-10(13-9)8-14-6-5-11;3-1(4)2(5)6/h3-4H,5-8,11H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： WRLHGMJMXYLANM-UHFFFAOYSA-N
• SMILES： CN(C)CC1=CC=C(O1)CSCCN.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 304.109292
• Monoisotopic Mass: 304.109292
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 151
• XLogP3: nothing
• Surface Charge: 0

Experimental Properties

• Boiling Point: 486°C at 760 mmHg
• Flash Point: 247.7°C